Simultaneous speciation of butyltin and phenyltin compounds in the waters of South-west Spain
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9921700641
Abstract
An analytical method for the simultaneous speciation of butyltin and phenyltin compounds has been applied to a study of the water quality in six locations (rivers and sea) in South West Spain. It was not intended to provide a comprehensive survey of the area but to establish what the maximum levels might be for a subsequent and more detailed study. Phenyltin species were not found in any sample, however tributyltin was present (100–400 ng l–1) in the Cadiz Bay samples, which suggests that the biological water quality may sometimes be depressed. Wherever tributyltin was present, dibutyltin and monobutyltin occurred, possibly, as a result of a degradation process.
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CAS no.: 11-40-5
